Cas no 19982-38-8 (5-(2-ethoxyphenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(2-ethoxyphenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 19982-38-8
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 212160
• PubChem ID: 2235547
• Update Time: 2025-05-20

5-(2-ethoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione,5-(2-ethoxyphenyl)-
• 5-(2-ETHOXYPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• 5-(2-ethoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
• 2-(o.etossifenil)-5-mercapto-1,3,4-oxadiazolo
• 2-Mercapto-5-(2-ethoxyphenyl)-1,3,4-oxadiazol
• 5-(2-ethoxy-phenyl)-3H-[1,3,4]oxadiazole-2-thione
• AC1M3CZJ
• AC1Q35KK
• Ambcb7975596
• CTK4E2912
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(2-ethoxyphenyl)-
• HMS2452G06
• SMR000144651
• 5-o-phenetyl-3H-1,3,4-oxadiazole-2-thione
• Z57834194
• EN300-12287
• Q27202408
• MLS000538614
• AKOS000406355
• cid_2235547
• 19982-38-8
• SR-01000298455-1
• DTXSID30367133
• SR-01000298455
• CHEMBL1605444
• BDBM43603
• CHEBI:116745
• STL296140
• 5-(2-ethoxyphenyl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD06629467
• Inchi： 1S/C10H10N2O2S/c1-2-13-8-6-4-3-5-7(8)9-11-12-10(15)14-9/h3-6H,2H2,1H3,(H,12,15)
• InChI Key： VTXLLACKNPVAJW-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2OCC)O1

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.33
• Boiling Point: 314.4°Cat760mmHg
• Flash Point: 143.9°C
• Refractive Index: 1.632
• PSA: 48.15

Additional information on 5-(2-ethoxyphenyl)-1,3,4-oxadiazole-2-thiol

5-(2-Ethoxyphenyl)-1,3,4-Oxadiazole-2-Thiol: A Comprehensive Overview

5-(2-Ethoxyphenyl)-1,3,4-Oxadiazole-2-thiol, with the CAS number 19982-38-8, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the thiol (-SH) group at the 2-position and the ethoxyphenyl substituent at the 5-position imparts unique chemical properties and reactivity to this molecule.

The synthesis of 5-(2-Ethoxyphenyl)-1,3,4-Oxadiazole-2-thiol involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly beneficial in scaling up production for industrial applications.

One of the most intriguing aspects of this compound is its ability to form stable complexes with metal ions. Studies have shown that 5-(2-Ethoxyphenyl)-1,3,4-Oxadiazole-2-thiol can act as a ligand in coordination chemistry, forming complexes with transition metals such as copper and zinc. These metal complexes exhibit unique electronic properties, making them promising candidates for applications in catalysis and sensing technologies.

In terms of biological activity, recent research has highlighted the potential of 5-(2-Ethoxyphenyl)-1,3,4-Oxadiazole-2-thiol as an antioxidant agent. Experimental data indicate that this compound can effectively scavenge free radicals, which are implicated in various oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways suggests potential therapeutic applications in neurodegenerative disorders and cancer.

The structural versatility of 5-(2-Ethoxyphenyl)-1,3,4-Oxadiazole-2-thiol also makes it a valuable building block in organic synthesis. Its thiol group can participate in various coupling reactions, enabling the construction of more complex molecular architectures. For example, researchers have utilized this compound as a precursor for synthesizing novel materials with tailored electronic and optical properties.

In conclusion, 5-(2-Ethoxyphenyl)-1,3,4-Oxadiazole-2-thiol, with CAS number 19982-38-8, is a multifaceted compound with applications spanning chemistry, biology, and materials science. Its unique chemical properties and reactivity continue to drive innovative research across diverse disciplines.